Cas no 1214364-25-6 (Ethanone, 1-[5-(difluoromethoxy)-2-fluorophenyl]-)

• Product Name: Ethanone, 1-[5-(difluoromethoxy)-2-fluorophenyl]-
• CAS No: 1214364-25-6
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• CID: 840124
• Update Time: 2026-04-29

Ethanone, 1-[5-(difluoromethoxy)-2-fluorophenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[5-(difluoromethoxy)-2-fluorophenyl]-

Additional information on Ethanone, 1-[5-(difluoromethoxy)-2-fluorophenyl]-

Ethanone, 1-[5-(difluoromethoxy)-2-fluorophenyl]-: A Comprehensive Overview of Properties, Applications, and Market Trends

Ethanone, 1-[5-(difluoromethoxy)-2-fluorophenyl]- (CAS No. 1214364-25-6) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural features and potential applications. This compound, characterized by the presence of difluoromethoxy and fluoro substituents on the phenyl ring, belongs to the class of aromatic ketones. Its molecular formula is C9H7F3O2, and it exhibits a molecular weight of approximately 204.15 g/mol. The incorporation of fluorine atoms enhances its electronic properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for terms like synthesis of difluoromethoxy compounds and fluorinated aromatic ketones applications, reflecting the growing interest in fluorinated molecules for advanced material and drug development. This compound's stability under various conditions and its role in facilitating carbon-carbon bond formations highlight its importance in organic synthesis.

The chemical properties of Ethanone, 1-[5-(difluoromethoxy)-2-fluorophenyl]- are influenced by the electron-withdrawing effects of the fluorine atoms, which can alter reactivity and solubility. It typically appears as a white to off-white crystalline solid with a melting point range that depends on purity, often between 80-100°C. Its solubility profile shows moderate dissolution in organic solvents such as dichloromethane, ethyl acetate, and acetone, but limited solubility in water, which is common for fluorinated aromatics. Spectroscopic data, including NMR and mass spectrometry, confirm the structure, with characteristic signals for the carbonyl group and aromatic protons. The compound's stability makes it suitable for storage under ambient conditions, though it should be protected from prolonged exposure to light and moisture to prevent degradation. In recent trends, queries like properties of fluorinated ketones and handling fluorinated intermediates are prevalent, as industries seek sustainable and efficient chemical processes. This aligns with broader discussions on green chemistry, where such compounds are evaluated for their environmental impact and potential in reducing waste through catalytic reactions.

In terms of applications, Ethanone, 1-[5-(difluoromethoxy)-2-fluorophenyl]- serves as a key building block in the synthesis of more complex molecules, particularly in the pharmaceutical sector. It is often utilized in the development of active pharmaceutical ingredients (APIs) where the difluoromethoxy group can improve metabolic stability and bioavailability. For instance, it may be incorporated into molecules targeting neurological disorders or inflammatory conditions, areas that see high search volume for terms like fluorine in drug design and innovative pharmaceutical intermediates. Additionally, this compound finds use in material science, contributing to the creation of advanced polymers and agrochemicals with enhanced properties such as resistance to degradation. The agrochemical industry, in particular, explores fluorinated compounds for developing new pesticides with lower environmental persistence, responding to consumer demands for safer agricultural products. This connects to hot topics like sustainable farming and eco-friendly chemical solutions, which are frequently searched in contexts of climate change and food security.

The market dynamics for Ethanone, 1-[5-(difluoromethoxy)-2-fluorophenyl]- are shaped by the expanding demand for fluorinated compounds across various sectors. Global production is primarily driven by pharmaceutical and agrochemical manufacturers, with key players in regions like North America, Europe, and Asia-Pacific. Market analyses indicate a steady growth rate, supported by innovations in synthetic methodologies and increasing investment in R&D. Search trends often include phrases such as market analysis of fluorinated intermediates and supply chain for specialty chemicals, reflecting the business aspect of this compound. Regulatory considerations focus on compliance with international standards like REACH and FDA guidelines, ensuring safety and quality without falling under restricted categories. The compound's role in emerging fields such as renewable energy materials, where fluorinated compounds are used in battery technologies, also attracts attention, tying into popular searches about green energy materials and future of chemical innovations. This highlights its versatility and potential for future applications beyond traditional uses.

From a research perspective, Ethanone, 1-[5-(difluoromethoxy)-2-fluorophenyl]- is the subject of ongoing studies to explore its full potential. Recent publications focus on optimizing synthetic routes to enhance yield and reduce environmental footprint, often using catalytic methods that align with principles of green chemistry. Researchers are investigating its behavior in various reaction conditions, which can lead to discoveries in catalysis and material science. Common search queries in academic circles include recent studies on difluoromethoxy compounds and applications in medicinal chemistry, indicating a strong interest in cutting-edge developments. The compound's ability to act as a precursor for fluorescent dyes or sensors is another area of exploration, relevant to trends in nanotechnology and diagnostics. This interdisciplinary approach ensures that the compound remains at the forefront of scientific inquiry, contributing to advancements that address global challenges such as disease treatment and sustainable technology.

In conclusion, Ethanone, 1-[5-(difluoromethoxy)-2-fluorophenyl]- (CAS No. 1214364-25-6) is a multifaceted compound with significant implications across multiple industries. Its unique chemical properties, driven by fluorine substitution, make it invaluable for pharmaceutical, material, and agrochemical applications. The growing body of research and market interest, reflected in search terms like benefits of fluorinated aromatics and industrial uses of specialty ketones, underscores its importance. As industries continue to prioritize innovation and sustainability, this compound is poised to play a crucial role in developing next-generation products. By adhering to regulatory standards and embracing green chemistry principles, stakeholders can harness its potential responsibly, ensuring positive contributions to society and the environment. This overview provides a solid foundation for understanding its current status and future prospects, catering to professionals and enthusiasts seeking in-depth knowledge.